Cas no 1163706-98-6 (Methyl (4R)-4-(Dimethylamino)-l-prolinate)

• Product Name: Methyl (4R)-4-(Dimethylamino)-l-prolinate
• CAS No: 1163706-98-6
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 1088158
• PubChem ID: 51072228
• Update Time: 2025-05-19

Methyl (4R)-4-(Dimethylamino)-l-prolinate Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-Methyl 4-(dimethylamino)pyrrolidine-2-carboxylate
• methyl (2S,4R)-4-(dimethylamino)pyrrolidine-2-carboxylate
• methyl (4R)-4-(dimethylamino)-L-prolinate(SALTDATA: 2HCl)
• DTXSID40679759
• (2S,4R)-4-Dimethylamino-pyrrolidine-2-carboxylic acid methyl ester
• SCHEMBL1052054
• 1163706-98-6
• methyl (4R)-4-(dimethylamino)-L-prolinate
• QJZKXMHMKDYEDH-RQJHMYQMSA-N
• Methyl (4R)-4-(Dimethylamino)-l-prolinate

• MDL： MFCD14635446
• Inchi： 1S/C8H16N2O2/c1-10(2)6-4-7(9-5-6)8(11)12-3/h6-7,9H,4-5H2,1-3H3/t6-,7+/m1/s1
• InChI Key： QJZKXMHMKDYEDH-RQJHMYQMSA-N
• SMILES： O(C)C([C@@H]1C[C@H](CN1)N(C)C)=O

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl (4R)-4-(Dimethylamino)-l-prolinate

Recent Advances in the Application of Methyl (4R)-4-(Dimethylamino)-l-prolinate (CAS: 1163706-98-6) in Chemical Biology and Pharmaceutical Research

The compound Methyl (4R)-4-(Dimethylamino)-l-prolinate (CAS: 1163706-98-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral proline derivative serves as a crucial building block in the synthesis of bioactive molecules, particularly in the design of peptidomimetics and enzyme inhibitors. Recent studies have highlighted its role in modulating protein-protein interactions and enhancing the pharmacokinetic properties of therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Methyl (4R)-4-(Dimethylamino)-l-prolinate as a key intermediate in the synthesis of novel protease inhibitors. The researchers utilized this compound to introduce a rigid, yet conformationally flexible, pyrrolidine ring into the inhibitor scaffold, resulting in improved binding affinity and selectivity. The study reported a 2.5-fold increase in inhibitory activity compared to previous analogs, underscoring the compound's potential in antiviral drug development.

In the realm of asymmetric catalysis, Methyl (4R)-4-(Dimethylamino)-l-prolinate has emerged as a valuable organocatalyst. A recent publication in ACS Catalysis (2024) detailed its application in the enantioselective synthesis of β-amino acids, achieving up to 99% enantiomeric excess. The dimethylamino group at the 4-position was found to play a critical role in substrate activation and stereocontrol, offering new possibilities for the efficient production of chiral pharmaceutical intermediates.

Pharmacokinetic studies have also revealed promising characteristics of derivatives based on this scaffold. Research conducted at several academic institutions has shown that Methyl (4R)-4-(Dimethylamino)-l-prolinate-derived compounds exhibit enhanced blood-brain barrier penetration compared to their non-modified counterparts. This property makes them particularly attractive for the development of central nervous system (CNS)-targeting therapeutics, with several candidates currently in preclinical evaluation for neurodegenerative disorders.

The safety profile of Methyl (4R)-4-(Dimethylamino)-l-prolinate has been extensively evaluated in recent toxicological studies. Acute toxicity tests in rodent models demonstrated favorable results, with an LD50 significantly higher than therapeutic doses. Furthermore, in vitro genotoxicity assays showed no mutagenic potential, supporting its suitability for pharmaceutical applications. These findings were published in a 2024 issue of Regulatory Toxicology and Pharmacology.

Looking forward, the unique structural features of Methyl (4R)-4-(Dimethylamino)-l-prolinate continue to inspire novel applications. Current research directions include its incorporation into mRNA delivery systems as a lipid nanoparticle component and its use in the development of targeted protein degraders (PROTACs). The compound's versatility and proven track record in multiple therapeutic areas suggest it will remain a valuable tool in medicinal chemistry for years to come.